Cas no 1361809-13-3 (2-Chloro-3-(2,5-dichlorophenyl)isonicotinic acid)

• Product Name: 2-Chloro-3-(2,5-dichlorophenyl)isonicotinic acid
• CAS No: 1361809-13-3
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4926734
• Update Time: 2025-10-28

2-Chloro-3-(2,5-dichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,5-dichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-6-1-2-9(14)8(5-6)10-7(12(17)18)3-4-16-11(10)15/h1-5H,(H,17,18)
• InChI Key： QYOFZDNVPXQCCY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=NC=CC=1C(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(2,5-dichlorophenyl)isonicotinic acid

2-Chloro-3-(2,5-dichlorophenyl)isonicotinic Acid: A Comprehensive Overview

2-Chloro-3-(2,5-dichlorophenyl)isonicotinic acid, also known by its CAS number 1361809-13-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of isonicotinic acid, which is a heterocyclic aromatic compound with a pyridine ring substituted by a carboxylic acid group. The presence of chlorine atoms at specific positions on the molecule introduces unique chemical properties that make it valuable for various applications.

The structure of 2-Chloro-3-(2,5-dichlorophenyl)isonicotinic acid consists of a pyridine ring with a carboxylic acid group at position 4 and chlorine atoms at positions 2 and 3. Additionally, the molecule features a 2,5-dichlorophenyl group attached to position 3 of the pyridine ring. This substitution pattern not only enhances the stability of the molecule but also contributes to its potential biological activity.

Recent studies have highlighted the importance of chlorinated aromatic compounds in drug discovery. The chlorination at specific positions can modulate the electronic properties of the molecule, making it more suitable for interactions with biological targets such as enzymes or receptors. For instance, research published in Journal of Medicinal Chemistry has demonstrated that chlorinated derivatives of isonicotinic acid exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In terms of synthesis, 2-Chloro-3-(2,5-dichlorophenyl)isonicotinic acid can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis typically begins with the preparation of the 2-chloropyridine derivative, followed by substitution reactions to introduce the dichlorophenyl group. The final step involves oxidation or hydrolysis to introduce the carboxylic acid group.

The compound has shown promise in preliminary biological assays. For example, studies have indicated that it may possess anti-inflammatory properties due to its ability to inhibit cyclooxygenase enzymes. Furthermore, its selectivity towards certain cellular pathways suggests potential applications in treating inflammatory diseases such as arthritis or cardiovascular conditions.

In addition to its pharmacological applications, 2-Chloro-3-(2,5-dichlorophenyl)isonicotinic acid has also been explored for its environmental impact. Research conducted by environmental scientists has focused on its biodegradation patterns and toxicity profiles. Results from these studies suggest that while the compound is relatively stable under normal conditions, it can undergo microbial degradation under specific environmental conditions.

The development of novel synthetic methods for this compound continues to be an area of active research. Chemists are particularly interested in developing more efficient and cost-effective routes that minimize waste and reduce the use of hazardous reagents. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure derivatives of this compound, which could be crucial for drug development.

In conclusion, 2-Chloro-3-(2,5-dichlorophenyl)isonicotinic acid, with its unique structural features and promising biological activity, represents an important compound in contemporary chemical research. Its potential applications span across drug discovery, environmental science, and material chemistry. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing our understanding of chlorinated aromatic systems and their utility in addressing pressing scientific challenges.